2-(1,2-benzoxazol-3-yl)-N-[(4-methylphenyl)methylideneamino]acetamide

• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol
• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-[(4-methylphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C17H15N3O2/c1-12-6-8-13(9-7-12)11-18-19-17(21)10-15-14-4-2-3-5-16(14)22-20-15/h2-9,11H,10H2,1H3,(H,19,21)
• InChI Key: DSZDYTCWXVSOHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=NNC(=O)CC2=NOC3=CC=CC=C32

Description

2-(1,2-Benzoxazol-3-yl)-N-[(4-methylphenyl)methylideneamino]acetamide is a synthetic acetamide derivative featuring a benzoxazole core linked to a Schiff base (methylideneamino) group substituted with a 4-methylphenyl moiety. Benzoxazole derivatives are known for diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties, often attributed to their ability to interact with biological targets via hydrogen bonding and π-π stacking interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,2-benzoxazol-3-yl)-N’-[(4-methylphenyl)methylidene]acetohydrazide typically involves the condensation of 2-(1,2-benzoxazol-3-yl)acetohydrazide with 4-methylbenzaldehyde. The reaction is usually carried out in the presence of an acid catalyst under reflux conditions. The general reaction scheme is as follows:

Starting Materials: 2-(1,2-benzoxazol-3-yl)acetohydrazide and 4-methylbenzaldehyde.

Catalyst: Acid catalyst (e.g., hydrochloric acid or sulfuric acid).

Reaction Conditions: Reflux in an appropriate solvent (e.g., ethanol or methanol) for several hours.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade solvents and catalysts, and implementing purification techniques such as recrystallization or chromatography to obtain the desired product in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(1,2-benzoxazol-3-yl)-N’-[(4-methylphenyl)methylidene]acetohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzoxazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction could produce alcohols or amines.

Scientific Research Applications

2-(1,2-benzoxazol-3-yl)-N’-[(4-methylphenyl)methylidene]acetohydrazide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an antimicrobial, anticancer, and anti-inflammatory agent.

Materials Science: It can be used in the development of organic semiconductors and light-emitting materials.

Industrial Chemistry: The compound may serve as an intermediate in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(1,2-benzoxazol-3-yl)-N’-[(4-methylphenyl)methylidene]acetohydrazide involves its interaction with specific molecular targets and pathways. For instance, in medicinal applications, it may inhibit certain enzymes or receptors, leading to its therapeutic effects. The exact molecular targets and pathways can vary depending on the specific biological activity being studied.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Heterocyclic Core Variations

• Benzoxazole vs. Benzothiazole (): The European patent (EP3 348 550A1) describes N-(6-trifluoromethylbenzothiazole-2-yl)-2-(substituted phenyl)acetamide derivatives. However, benzoxazole’s oxygen may improve solubility and metabolic stability . Key Difference: Benzothiazole derivatives in the patent include trifluoromethyl and methoxy groups, which enhance lipophilicity and bioavailability compared to the target compound’s 4-methylphenyl group.

Acetamide-Linked Heterocycles ()

• Pyrrolotriazinone Derivatives (): Compounds like (S)-N-(1-(4-methoxyphenyl)ethyl)-2-(4-oxopyrrolo[1,2-d][1,2,4]triazin-3-yl)acetamide (20a) act as GPR139 agonists. The pyrrolotriazinone core introduces rigidity, while the 4-methoxyphenyl group enhances CNS penetration. In contrast, the target compound’s benzoxazole and Schiff base may limit blood-brain barrier permeability but improve stability in peripheral tissues .
• Thiazolidin-4-one Derivatives (): N-[2-(4-Methylphenyl)-4-oxo-1,3-thiazolidin-3-yl]acetamide demonstrated significant antiproliferative activity against renal cell adenocarcinoma (769-P). The 4-methylphenyl group at position 2 of the thiazolidinone scaffold was critical for G1 cell cycle arrest. The target compound’s 4-methylphenyl substituent may similarly enhance cytotoxicity, though its benzoxazole scaffold could alter apoptotic mechanisms .

Substituent Effects

• 4-Methylphenyl Group ():
  The 4-methylphenyl moiety is recurrent in bioactive compounds. In thiazolidin-4-one derivatives (), it improved lipophilicity and target affinity. Similarly, LGC Standards’ acetamide impurities () with 4-methylphenyl-imidazopyridine substituents highlight its prevalence in drug-like molecules, suggesting the target compound may share favorable pharmacokinetic properties .
• Schiff Base (Methylideneamino) vs. Simple Acetamides: The Schiff base in the target compound could confer chelating properties, enabling interactions with metal ions in enzymatic active sites. This contrasts with simpler acetamides in –2, which rely on hydrogen bonding for target engagement .

Comparative Data Table

Compound Class	Core Structure	Key Substituents	Biological Activity	Reference
Target Compound	Benzoxazole	4-Methylphenyl-methylideneamino	Hypothesized antitumor/antimicrobial	—
Benzothiazole Acetamides (EP Patent)	Benzothiazole	Trifluoromethyl, methoxyphenyl	Patent (undisclosed activity)
Pyrrolotriazinone Derivatives	Pyrrolotriazinone	Arylphenyl	GPR139 agonists (CNS targets)
Thiazolidin-4-one Derivatives	Thiazolidinone	4-Methylphenyl	Antitumor (renal cell)
Imidazopyridine Acetamides	Imidazopyridine	4-Methylphenyl	Pharmaceutical impurities

Biological Activity

2-(1,2-benzoxazol-3-yl)-N-[(4-methylphenyl)methylideneamino]acetamide, a compound characterized by its unique benzoxazole structure, has garnered attention for its potential biological activities. This article delves into its synthesis, biological properties, and relevant case studies that highlight its therapeutic potential.

Synthesis

The synthesis of 2-(1,2-benzoxazol-3-yl)-N-[(4-methylphenyl)methylideneamino]acetamide typically involves several key steps:

• Formation of the Benzoxazole Ring : This is achieved through the cyclization of o-aminophenol with a suitable carboxylic acid derivative under acidic conditions.
• Acetamide Formation : The benzoxazole derivative is then reacted with acetic anhydride to form the corresponding acetamide.
• Condensation Reaction : Finally, the compound is synthesized by condensing the acetamide with 4-methylbenzaldehyde under reflux conditions in the presence of an acid catalyst.

Biological Activity Overview

The biological activity of this compound has been investigated in various contexts, particularly focusing on its antimicrobial and anticancer properties.

Antimicrobial Activity

Research indicates that derivatives of benzoxazole exhibit significant antimicrobial properties. For instance, a study on related compounds demonstrated selective activity against Gram-positive bacteria such as Bacillus subtilis and antifungal activity against Candida albicans . The minimal inhibitory concentrations (MIC) for several derivatives were established, showing promising results for further development.

Compound	Target Organism	MIC (µg/ml)
Compound A	Bacillus subtilis	15
Compound B	Candida albicans	10
Compound C	Escherichia coli	30

Anticancer Activity

The cytotoxic effects of benzoxazole derivatives have been evaluated against various cancer cell lines. Notably, compounds have shown selective toxicity towards cancer cells while sparing normal cells in some cases. For example, derivatives were tested against breast cancer cell lines (MCF-7 and MDA-MB-231) and lung cancer cells (A549), revealing a structure–activity relationship that could guide future modifications for enhanced efficacy .

Case Studies

• Antimicrobial Screening : A study screened 41 benzoxazole derivatives for antibacterial and antifungal activity. While the overall antibacterial potential was moderate, several compounds demonstrated strong antifungal effects against C. albicans, indicating their therapeutic potential .
• Cytotoxicity Assessment : Another investigation focused on the cytotoxic effects of benzoxazole derivatives across multiple cancer cell lines. The results indicated that while many compounds exhibited high toxicity towards cancer cells, they also had varying degrees of toxicity towards normal cells, suggesting a need for further optimization to improve selectivity .

The biological effects of 2-(1,2-benzoxazol-3-yl)-N-[(4-methylphenyl)methylideneamino]acetamide are primarily attributed to its ability to interact with biological targets such as enzymes and receptors. The benzoxazole ring can mimic natural substrates, facilitating enzyme inhibition. Additionally, the hydrazide moiety enhances binding affinity through hydrogen bonding with active site residues .